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Compound of Interest

Compound Name: 2-Bromo-4-methyl-5-nitroaniline

Cat. No.: B174315 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide addresses the physical and chemical properties of 2-Bromo-4-methyl-5-
nitroaniline. Initial investigations reveal a significant challenge in sourcing specific

experimental data for this particular isomer. The available scientific literature and chemical

databases predominantly feature data on its structural isomers. This guide, therefore, provides

a comprehensive overview of the known properties of closely related isomers, offering a

valuable comparative context. Furthermore, a plausible synthetic route for 2-Bromo-4-methyl-
5-nitroaniline is proposed based on established chemical principles, accompanied by a

detailed, hypothetical experimental protocol.

The Challenge of Isomer-Specific Data
A thorough search of scientific databases reveals a scarcity of specific experimental data for 2-
Bromo-4-methyl-5-nitroaniline. In contrast, its isomers, such as 4-Bromo-2-methyl-5-

nitroaniline and 5-Bromo-2-methyl-4-nitroaniline, are more extensively documented. This

highlights the critical importance of precise isomer identification in chemical research and drug

development, as even minor structural variations can lead to significant differences in physical,

chemical, and biological properties.
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Comparative Physicochemical Properties of
Brominated Methyl-Nitroaniline Isomers
To provide a useful frame of reference, the following table summarizes the available physical

and chemical data for closely related isomers of 2-Bromo-4-methyl-5-nitroaniline. It is

imperative to note that these values should not be assumed to be representative of 2-Bromo-
4-methyl-5-nitroaniline itself.

Property
4-Bromo-2-methyl-
5-nitroaniline

5-Bromo-2-methyl-
4-nitroaniline

2-Bromo-4-
nitroaniline

CAS Number 71785-48-3[1][2] 1142382-25-9[3] 13296-94-1

Molecular Formula C₇H₇BrN₂O₂[2] C₇H₇BrN₂O₂[3] C₆H₅BrN₂O₂

Molecular Weight 231.05 g/mol [2] 231.05 g/mol [3] 217.02 g/mol

Melting Point Not available Not available 104 °C

Boiling Point Not available Not available
351.8±22.0 °C

(Predicted)

Solubility Not available Not available Not available

Proposed Synthesis of 2-Bromo-4-methyl-5-
nitroaniline: An Experimental Protocol
While a specific, validated synthesis for 2-Bromo-4-methyl-5-nitroaniline is not readily

available in the reviewed literature, a plausible route can be designed based on the principles

of electrophilic aromatic substitution. The following protocol is a hypothetical procedure for the

bromination of 4-methyl-3-nitroaniline.

Reaction Scheme:
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Proposed Synthesis of 2-Bromo-4-methyl-5-nitroaniline

Reactants

Reaction Conditions

Work-up

Purification

Product

4-methyl-3-nitroaniline

Stirring

N-Bromosuccinimide (NBS) Solvent (e.g., Acetonitrile)

Room Temperature

2-4 hours

Quenching (e.g., with water)

Extraction (e.g., with Ethyl Acetate)

Drying (e.g., over Na2SO4)

Concentration

Column Chromatography

2-Bromo-4-methyl-5-nitroaniline
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Caption: Proposed experimental workflow for the synthesis of 2-Bromo-4-methyl-5-
nitroaniline.

Methodology:

Reaction Setup: To a solution of 4-methyl-3-nitroaniline (1.0 equivalent) in a suitable solvent

such as acetonitrile, add N-Bromosuccinimide (NBS) (1.05 equivalents) portion-wise at room

temperature.

Reaction Monitoring: Stir the reaction mixture at room temperature for 2-4 hours. The

progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

Work-up: Upon completion of the reaction, quench the mixture with water. Extract the

aqueous layer with a suitable organic solvent, such as ethyl acetate. Combine the organic

layers and wash with brine.

Isolation: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under

reduced pressure to obtain the crude product.

Purification: Purify the crude product by column chromatography on silica gel using a

suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield pure 2-Bromo-4-
methyl-5-nitroaniline.

Structural Relationships of Isomers
The following diagram illustrates the structural differences between 2-Bromo-4-methyl-5-
nitroaniline and its more commonly documented isomers. Understanding these positional

differences is key to appreciating the potential variations in their chemical reactivity and

biological activity.
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Structural Isomers of Brominated Methyl-Nitroaniline

2-Bromo-4-methyl-5-nitroaniline
(Data Scarcity)

4-Bromo-2-methyl-5-nitroaniline
(CAS: 71785-48-3)

Different substituent positions

5-Bromo-2-methyl-4-nitroaniline
(CAS: 1142382-25-9)

Different substituent positions

2-Bromo-4-methyl-6-nitroaniline

Different substituent positions

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 71785-48-3|4-Bromo-2-methyl-5-nitroaniline|BLD Pharm [bldpharm.com]

2. 4-Bromo-2-methyl-5-nitroaniline | C7H7BrN2O2 | CID 14897246 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. 5-Bromo-2-methyl-4-nitroaniline | C7H7BrN2O2 | CID 84820008 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Navigating the Isomeric Landscape of Brominated
Methyl-Nitroanilines: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b174315#physical-and-chemical-properties-of-2-
bromo-4-methyl-5-nitroaniline]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b174315?utm_src=pdf-body-img
https://www.benchchem.com/product/b174315?utm_src=pdf-custom-synthesis
https://www.bldpharm.com/products/71785-48-3.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-2-methyl-5-nitroaniline
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-2-methyl-5-nitroaniline
https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromo-2-methyl-4-nitroaniline
https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromo-2-methyl-4-nitroaniline
https://www.benchchem.com/product/b174315#physical-and-chemical-properties-of-2-bromo-4-methyl-5-nitroaniline
https://www.benchchem.com/product/b174315#physical-and-chemical-properties-of-2-bromo-4-methyl-5-nitroaniline
https://www.benchchem.com/product/b174315#physical-and-chemical-properties-of-2-bromo-4-methyl-5-nitroaniline
https://www.benchchem.com/product/b174315#physical-and-chemical-properties-of-2-bromo-4-methyl-5-nitroaniline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b174315?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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